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Compound of Interest

Compound Name: S0456

Cat. No.: B15554593

For Researchers, Scientists, and Drug Development Professionals

S0456 is a near-infrared (NIR) fluorescent dye that serves as a critical raw material in the
synthesis of targeted imaging agents, most notably OTL38 (Pafolacianine).[1][2] Its utility in
research and development, particularly in the field of cancer imaging, necessitates a thorough
understanding of its physicochemical properties. This guide provides a comprehensive
overview of the solubility, solvent compatibility, and storage conditions for S0456, compiled
from available technical data.

Physicochemical Properties

S0456 is a green to dark green solid with the molecular formula C38H44CIN2Na3012S4 and a
molecular weight of 953.44 g/mol .[1][3] Its primary application is as a fluorescent label, with
excitation and emission maxima in the near-infrared spectrum, approximately at 788 nm and
800 nm, respectively.[3][4]
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Property Value Source
CAS Number 1252007-83-2 [1][2][3]
Molecular Formula C38H44CIN2Na3012S4 [11[2][3]
Molecular Weight 953.44 [1112][3]
Appearance Green to dark green solid [1114]
Excitation Wavelength (Ex) ~788 nm [31[4]
Emission Wavelength (Em) ~800 nm [3114]

Solubility and Solvent Compatibility

S0456 exhibits significant solubility in aqueous solutions. The primary recommended solvent
for preparing stock solutions is water.

Solvent Concentration Conditions Source

Requires sonication,
33.33 mg/mL (34.96 warming, and heating
Water (Hz0) mM) to 60°C for HIEE]

dissolution.

While detailed solubility data in other common laboratory solvents is not extensively published,
its application in forming conjugates like OTL38 suggests compatibility with polar aprotic
solvents under specific reaction conditions. For in vivo studies involving formulations with low
water solubility, co-solvents such as DMSO, PEG400, or Tween 80 have been suggested as
part of general formulation strategies, though S0456's inherent water solubility may render
these unnecessary for simple delivery.[4]

Experimental Protocols
Preparation of Aqueous Stock Solution

This protocol is based on the solubility information provided by suppliers.[1][2][5]
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Materials:

e S0456 solid powder

» Nuclease-free water

» Sterile, conical centrifuge tubes

e Ultrasonic bath

o Water bath or heating block set to 60°C

o \ortex mixer

0.22 um sterile syringe filter
Procedure:
e Weigh the desired amount of S0456 powder in a sterile conical tube.

o Add the calculated volume of nuclease-free water to achieve the target concentration (e.qg.,
for 10 mg of S0456, add 0.3 mL of water to get a concentration of 33.33 mg/mL).

 Briefly vortex the tube to wet the powder.
e Place the tube in an ultrasonic bath for 10-15 minutes to aid in dispersion.

o Transfer the tube to a water bath or heating block set at 60°C. Intermittently vortex the
solution until the solid is completely dissolved.

 Allow the solution to cool to room temperature.

» For applications requiring sterility, filter the solution through a 0.22 pum syringe filter into a
new sterile tube.

« Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and
store as recommended.
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Storage and Stability

Proper storage of S0456 is crucial to maintain its integrity and performance. Recommendations
vary based on whether the compound is in solid form or dissolved in a solvent.

Solid Form

As a solid powder, S0456 should be stored in a tightly sealed container, protected from
moisture and light.[2][3]

Temperature Duration Conditions Source
Tightly sealed,

4°C 2 years desiccated, away from  [3][4]
light.

Tightly sealed, away
-20°C 3 years from moisture and [4]
light.

In Solvent

Stock solutions of S0456 are significantly less stable than the solid form and require colder
storage temperatures.

Temperature Duration Conditions Source

In a sealed container,
-20°C 1 month ] [1][2][4]
protected from light.

In a sealed container,
-80°C 6 months _ [11[2][4]
protected from light.

It is imperative to use aliquots to minimize the number of freeze-thaw cycles, which can
degrade the compound.

Application in Targeted Imaging Agent Synthesis
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S0456 is a key component in the synthesis of OTL38, a folate receptor-targeted NIR dye.[1][2]
In this application, S0456 is conjugated to a modified folic acid molecule. This process not only
provides the fluorescent properties for imaging but also contributes to the binding affinity for the
folate receptor, which is often overexpressed in various cancer cells.[1]
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Caption: Synthesis of OTL38 from S0456 and its subsequent targeting of the Folate Receptor
for NIR imaging.

Experimental Workflow: Solution Preparation

The following diagram outlines a typical workflow for preparing and storing S0456 solutions for
experimental use.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15554593?utm_src=pdf-body
https://www.medchemexpress.com/s0456.html
https://file.medchemexpress.com/batch_PDF/HY-D1716/S0456-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15554593?utm_src=pdf-body
https://www.medchemexpress.com/s0456.html
https://www.benchchem.com/product/b15554593?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554593?utm_src=pdf-body
https://www.benchchem.com/product/b15554593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: S0456 Powder

(1. Weigh SO456)

2. Add Solvent
(e.g., H20)

3. Dissolve
(Vortex, Sonicate, Heat to 60°C)

(4. Cool to Room Temperature)

5. Sterile Filter (0.22 pm)
(Optional)

(6. Aliquot into Tubes)

'

(7. Store at -20°C or -80°C)

Ready for Use

Click to download full resolution via product page

Caption: Standard workflow for the preparation of S0456 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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